4-Chloro-2-(1-methyl-1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile

• Molecular Formula: C12H10ClN3O
• Molecular Weight: 247.68 g/mol
• IUPAC Name: 4-chloro-3-hydroxy-2-(1-methylbenzimidazol-2-yl)but-2-enenitrile
• InChI: InChI=1S/C12H10ClN3O/c1-16-10-5-3-2-4-9(10)15-12(16)8(7-14)11(17)6-13/h2-5,17H,6H2,1H3
• InChI Key: DWILXDFKUQCMPO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=C(CCl)O)C#N

Description

4-Chloro-2-(1-methyl-1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile is an organic compound that features a benzoimidazole core, a nitrile group, and a chloro substituent. Compounds with such structures are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-(1-methyl-1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile typically involves multi-step organic reactions. A common approach might include:

Formation of the benzoimidazole core: This can be achieved by condensing o-phenylenediamine with a suitable carboxylic acid or its derivatives.

Introduction of the chloro substituent: Chlorination reactions using reagents like thionyl chloride or phosphorus pentachloride.

Formation of the nitrile group: This can be done through dehydration of amides or by using cyanation reactions.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound might undergo oxidation reactions, especially at the benzoimidazole core.

Reduction: Reduction reactions could target the nitrile group, converting it to an amine.

Substitution: The chloro substituent can be a site for nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as lithium aluminum hydride or hydrogenation catalysts.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products

Oxidation: Products might include benzoimidazole derivatives with additional oxygen-containing functional groups.

Reduction: Amines or other reduced forms of the nitrile group.

Substitution: Compounds where the chloro group is replaced by other functional groups.

Scientific Research Applications

4-Chloro-2-(1-methyl-1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile could have applications in various fields:

Chemistry: As an intermediate in the synthesis of more complex molecules.

Biology: Potential use in studying enzyme interactions or as a probe in biochemical assays.

Medicine: Possible therapeutic applications due to its structural similarity to known bioactive compounds.

Industry: Use in the production of pharmaceuticals or as a specialty chemical.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context. Generally, compounds like this might interact with enzymes or receptors, influencing biochemical pathways. The benzoimidazole core is known to interact with various biological targets, potentially affecting processes like DNA replication or protein synthesis.

Comparison with Similar Compounds

Similar Compounds

2-(1H-benzo[d]imidazol-2-yl)-3-oxo-butyronitrile: Lacks the chloro substituent.

4-Chloro-2-(1H-benzo[d]imidazol-2-yl)-3-oxo-butyronitrile: Lacks the methyl group.

2-(1-methyl-1H-benzo[d]imidazol-2-yl)-3-oxo-butyronitrile: Lacks the chloro substituent.

Uniqueness

The presence of both the chloro and methyl groups in 4-Chloro-2-(1-methyl-1,3-dihydro-benzoimidazol-2-ylidene)-3-oxo-butyronitrile might confer unique chemical properties, such as increased reactivity or specific biological activity, compared to its analogs.